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Compound of Interest

Compound Name: 4-(1H-imidazol-2-yl)benzoic Acid

Cat. No.: B012500 Get Quote

An In-depth Technical Guide to the Commercial Availability of 4-(1H-imidazol-2-yl)benzoic
Acid

Authored by: A Senior Application Scientist
Introduction: A Versatile Heterocyclic Building Block
4-(1H-imidazol-2-yl)benzoic acid, identified by the CAS Number 108035-45-6, is a

bifunctional organic compound featuring a carboxylic acid group and an imidazole ring. This

unique structural arrangement makes it a valuable intermediate and building block in various

scientific fields. The imidazole moiety offers sites for hydrogen bonding and coordination with

metal ions, while the benzoic acid group provides a handle for amide bond formation and other

derivatization reactions. Its utility is particularly pronounced in medicinal chemistry and

materials science, where it serves as a foundational scaffold for designing molecules with

specific biological activities or material properties.[1] This guide provides a comprehensive

overview of its commercial availability, procurement considerations, and key applications to

assist researchers, scientists, and drug development professionals in sourcing and utilizing this

important chemical entity.

Commercial Availability and Supplier Analysis
4-(1H-imidazol-2-yl)benzoic acid is readily available from a range of specialty chemical

suppliers. It is typically offered in research-grade quantities, with purities suitable for most
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laboratory applications, including synthetic chemistry and biological screening. The compound

is generally supplied as a beige or off-white solid.[1]

Below is a comparative table of representative suppliers, compiled from publicly available data.

Researchers are advised to consult the suppliers' websites for the most current pricing and

availability.

Supplier
Product/Cat
alog
Number

Purity
CAS
Number

Molecular
Formula

Molecular
Weight

ChemUnivers

e
P70882 97% 108035-45-6 C₁₀H₈N₂O₂ 188.19

Chem-Impex 09856 ≥ 98% (NMR) 108035-45-6 C₁₀H₈N₂O₂ 188.19

AbacipharmT

ech
AB17777 Not Specified 108035-45-6 C₁₀H₈N₂O₂ 188.19

ChemScene CS-0157583 95+%
210962-27-9

(HCl Salt)
C₁₀H₉ClN₂O₂ 224.64

Key Procurement Insights:

Purity Levels: The compound is commonly available in purities ranging from 95% to over

98%, which is sufficient for most research and development purposes.[1][2][3] For

applications requiring higher purity, custom synthesis or re-purification may be necessary.

Salt Form: While the free base (CAS 108035-45-6) is common, it is also available as a

hydrochloride salt (CAS 210962-27-9).[3] The choice between the free base and the salt

form will depend on the specific requirements of the planned reaction or assay, such as

solubility.

Isomeric Confusion: It is crucial to distinguish 4-(1H-imidazol-2-yl)benzoic acid from its

isomer, 4-(1H-imidazol-1-yl)benzoic acid (CAS 17616-04-5).[4][5][6] The position of the

benzoic acid group relative to the nitrogen atoms in the imidazole ring significantly alters the

molecule's chemical properties. Always verify the CAS number before purchasing.
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Storage: Suppliers recommend storing the compound at 0-8 °C to ensure its long-term

stability.[1]

Strategic Sourcing and Quality Control Workflow
The process of acquiring and validating a chemical intermediate like 4-(1H-imidazol-2-
yl)benzoic acid is a critical, multi-step process for ensuring experimental reproducibility and

success.
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Sourcing Phase

In-House QC Phase

Identify Requirement:
4-(1H-imidazol-2-yl)benzoic acid

(CAS: 108035-45-6)

Supplier Search &
CAS Verification

Crucial Step:
Verify Isomer

Compare Purity,
Price, & Lead Time

Place Purchase Order

Receive Shipment &
Log Material

Material Delivery

Review Supplier's
Certificate of Analysis (CoA)

Perform Confirmatory
Analysis (e.g., NMR, LC-MS)

Validate Identity
& Purity

Release to Lab Inventory

If specs are met
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Key Application Areas

Specific Uses

{4-(1H-imidazol-2-yl)benzoic acid | CAS: 108035-45-6}

Pharmaceuticals Catalysis Materials Science

Enzyme Inhibitors Drug Scaffolds Ligand Synthesis MOF Linkers

Click to download full resolution via product page

Caption: Key application areas for the compound.

Conclusion
4-(1H-imidazol-2-yl)benzoic acid is a commercially accessible and highly valuable chemical

intermediate for research and development. Its availability from multiple suppliers in various

purities allows for its broad application in drug discovery, catalysis, and materials science.

Professionals seeking to procure this compound should pay close attention to the specific CAS

number to avoid isomeric confusion and should implement a standard quality control workflow

to validate the identity and purity of the material upon receipt. Its established role as a versatile

building block ensures its continued relevance in the advancement of chemical and biomedical

sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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